N-ethyl-3-methyl-1-benzofuran-2-carboxamide

• IUPAC Name: N-ethyl-3-methyl-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C12H13NO2/c1-3-13-12(14)11-8(2)9-6-4-5-7-10(9)15-11/h4-7H,3H2,1-2H3,(H,13,14)
• InChI Key: XJOXPIPWKTUDTC-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=C(C2=CC=CC=C2O1)C
• Molecular Formula: C12H13NO2
• Molecular Weight: 203.24 g/mol

Description

N-ethyl-3-methyl-1-benzofuran-2-carboxamide (EBF) is a synthetic compound that belongs to the benzofuran family. It was first synthesized in the early 2000s and has since gained significant attention in the scientific community for its potential applications in various fields. EBF is a versatile compound that has been studied for its various properties, including its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Scientific Research Applications

N-ethyl-3-methyl-1-benzofuran-2-carboxamide has been studied for its potential applications in various fields, including neuroscience, pharmacology, and drug discovery. In neuroscience, this compound has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. In pharmacology, this compound has been studied for its potential as an analgesic and anti-inflammatory agent. This compound has also been studied for its potential as a drug discovery tool, as it can be used to identify new drug targets and lead compounds.

Mechanism of Action

N-ethyl-3-methyl-1-benzofuran-2-carboxamide's mechanism of action is not fully understood, but it is believed to act on the GABAergic system. This compound has been shown to enhance the activity of GABA-A receptors, which are involved in the regulation of anxiety, sleep, and muscle relaxation. This compound may also act on other neurotransmitter systems, such as the dopaminergic and serotonergic systems.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In animal studies, this compound has been shown to have anxiolytic, sedative, and anticonvulsant effects. This compound has also been shown to reduce pain and inflammation in animal models. This compound has been shown to have low toxicity and is well-tolerated in animal studies.

Advantages and Limitations for Lab Experiments

N-ethyl-3-methyl-1-benzofuran-2-carboxamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. This compound has low toxicity and is well-tolerated in animal studies. This compound can also be used to identify new drug targets and lead compounds. However, this compound has some limitations for lab experiments. It has a short half-life and may require frequent dosing. This compound's mechanism of action is not fully understood, which may limit its use in certain experiments.

Future Directions

There are several future directions for N-ethyl-3-methyl-1-benzofuran-2-carboxamide research. One area of research is the development of this compound-based drugs for the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Another area of research is the development of this compound-based drugs for the treatment of pain and inflammation. This compound can also be used to identify new drug targets and lead compounds. Further research is needed to fully understand this compound's mechanism of action and its potential applications in various fields.

Synthesis Methods

N-ethyl-3-methyl-1-benzofuran-2-carboxamide is synthesized using a multistep process that involves the reaction of 3-methyl-1-benzofuran-2-carboxylic acid with ethylamine. The reaction takes place in the presence of a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC), and a catalyst, such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified using column chromatography to obtain pure this compound.